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Compound of Interest

Compound Name: Rsk4-IN-1

Cat. No.: B12429727 Get Quote

Essential Safety and Handling Guide for Rsk4-IN-1
This document provides immediate and essential safety, handling, and disposal information for

Rsk4-IN-1, a potent inhibitor of the RSK4 (Ribosomal S6 Kinase 4). The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

the safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Rsk4-IN-1 is presented below.

Property Value Reference

Molecular Formula C₁₉H₂₀F₂N₄O₃ [1]

Molecular Weight 390.38 g/mol [1]

CAS Number
Not specified in the provided

results

Appearance
Not specified in the provided

results

Purity 98.63% [2]

IC₅₀ for RSK4 9.5 nM [2]
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Personal Protective Equipment (PPE)
To ensure personal safety and prevent exposure, the following personal protective equipment

must be worn at all times when handling Rsk4-IN-1.[1]

Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective, chemical-resistant gloves.

Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection
A suitable respirator should be used if ventilation

is inadequate or if dust/aerosols are generated.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Rsk4-IN-1 and to prevent

accidental exposure.

Handling:
Avoid contact with skin and eyes.[1]

Avoid inhalation of dust or aerosols.[1]

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling.[1]

Storage:
Store in a tightly sealed container.[1]

Keep in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]
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Recommended storage temperatures:

Powder: -20°C[1]

In solvent: -80°C[1]

Emergency Procedures
In the event of an emergency, follow these first-aid and spill-response procedures.

First-Aid Measures:
Exposure Route Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with water. Seek

medical attention if irritation persists.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Ingestion

If swallowed, call a poison control center or

doctor immediately for treatment advice. Rinse

mouth with water. Do not induce vomiting unless

instructed to do so by medical personnel.[1]

Accidental Release Measures:
Personal Precautions: Wear appropriate personal protective equipment as outlined above.[1]

Evacuate personnel from the area.

Environmental Precautions: Prevent the material from entering drains or waterways.[1]
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Containment and Cleanup: For spills, absorb the material with an inert, non-combustible

absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place it in a

suitable container for disposal.[1] Clean the spill area with a suitable solvent and then wash

with soap and water.

Disposal Plan
Dispose of Rsk4-IN-1 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[1] It is recommended to use a licensed

professional waste disposal service. Do not allow the chemical to enter the environment.[1]

Signaling Pathway and Experimental Workflow
Rsk4 is a serine/threonine kinase that functions downstream of the Ras-MAPK/ERK signaling

pathway.[3][4][5] Its role in cancer is complex and can be context-dependent, acting as either a

tumor promoter or suppressor.[5][6][7][8]

Rsk4 Signaling Pathway
The following diagram illustrates the position of Rsk4 within the MAPK/ERK signaling cascade.
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Caption: The MAPK/ERK signaling cascade leading to the activation of RSK4.
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Experimental Workflow for Handling Rsk4-IN-1
The following diagram outlines a typical workflow for handling Rsk4-IN-1 in a research setting.
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Caption: A procedural workflow for the safe handling of Rsk4-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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